5-Chloro-2-(cyclohexylamino)benzoic acid

• CAS RN: 62675-27-8
• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol
• IUPAC Name: 5-chloro-2-(cyclohexylamino)benzoic acid
• InChI: InChI=1S/C13H16ClNO2/c14-9-6-7-12(11(8-9)13(16)17)15-10-4-2-1-3-5-10/h6-8,10,15H,1-5H2,(H,16,17)
• InChI Key: ONBATKMMDCPDOE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=C(C=C(C=C2)Cl)C(=O)O

Description

5-Chloro-2-(cyclohexylamino)benzoic acid is a useful research compound. Its molecular formula is C13H16ClNO2 and its molecular weight is 253.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Chloro-2-(cyclohexylamino)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Chloro-2-(cyclohexylamino)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Methyl 5-chloro-2-(cyclohexylamino)benzoate was dissolved in ethanol, a 1 M sodium hydroxide aqueous solution was added, followed by stirring at 70° C. By post-treating the reaction liquid, 5-chloro-2-(cyclohexylamino)benzoic acid was obtained.